Cas no 1803869-90-0 (3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid)

• Product name: 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid
• CAS No: 1803869-90-0
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4939633

3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid

• Inchi： 1S/C11H10BrClO4/c12-5-7(14)4-6-2-1-3-8(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： OKYLNMWJVBKPJK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(C(=O)O)O)C=1Cl)=O

Computed Properties

• Exact Mass: 319.94510 g/mol
• Monoisotopic Mass: 319.94510 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6
• Molecular Weight: 321.55

Additional information on 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid

3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid (CAS No. 1803869-90-0): A Comprehensive Overview

3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid (CAS No. 1803869-90-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromo and chloro substituents, offers a promising platform for the development of new therapeutic agents and research tools.

The molecular structure of 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid is composed of a mandelic acid core with a substituted propyl chain. The presence of the bromo and chloro groups introduces a high degree of functional diversity, which can be leveraged for various chemical modifications and biological applications. Recent studies have highlighted the importance of such halogenated compounds in modulating specific biological pathways and interactions.

In the context of medicinal chemistry, 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid has been explored for its potential as a lead compound in drug discovery. One notable area of research involves its use as an inhibitor of specific enzymes or receptors. For instance, preliminary studies have shown that this compound can effectively inhibit certain kinases, which are key players in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid typically involves multi-step organic reactions, starting from readily available starting materials. The synthetic route often includes the formation of the mandelic acid core, followed by the introduction of the bromo and chloro substituents through selective halogenation reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize the yield and purity of the final product.

The physicochemical properties of 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid have been extensively studied to understand its behavior in different environments. Key parameters such as solubility, stability, and reactivity are crucial for its application in both research and industrial settings. For example, its solubility in various solvents has been evaluated to determine its suitability for different chemical processes and biological assays.

In addition to its potential as a therapeutic agent, 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid has also found applications in chemical biology research. Its ability to interact with specific biomolecules makes it a valuable tool for probing cellular processes and understanding disease mechanisms. Researchers have used this compound to study protein-protein interactions, enzyme kinetics, and signaling pathways, providing insights that can inform the design of more effective drugs.

The safety profile of 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid is an important consideration for its practical use. Toxicological studies have been conducted to assess its potential risks and side effects. These studies typically involve in vitro assays using cell lines and in vivo experiments with animal models. The results have generally indicated that this compound is well-tolerated at therapeutic concentrations, although further investigations are needed to fully understand its long-term safety.

In conclusion, 3-(3-Bromo-2-oxopropyl)-2-chloromandelic acid (CAS No. 1803869-90-0) represents a promising compound with diverse applications in organic chemistry, medicinal chemistry, and chemical biology. Its unique structural features and biological activities make it a valuable asset for researchers and pharmaceutical companies alike. Ongoing studies continue to explore its full potential, paving the way for new discoveries and innovations in these fields.